Cas no 161419-63-2 (1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-)
161419-63-2 structure
Product Name:1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-
CAS No:161419-63-2
MF:C16H18N4O2
MW:298.339723110199
CID:1341054
Update Time:2024-08-17
1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-
- 1H-Purine-2,6-dione, 1-butyl-3,9-dihydro-3-(phenylmethyl)-
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- Inchi: 1S/C16H18N4O2/c1-2-3-9-19-15(21)13-14(18-11-17-13)20(16(19)22)10-12-7-5-4-6-8-12/h4-8,11H,2-3,9-10H2,1H3,(H,17,18)
- InChI Key: MKXAPFXXDKBXAK-UHFFFAOYSA-N
- SMILES: N1C2=C(N(CC3=CC=CC=C3)C(=O)N(CCCC)C2=O)NC=1
Computed Properties
- Exact Mass: 298.14314
Experimental Properties
- Density: 1.286±0.06 g/cm3(Predicted)
- Boiling Point: 549.9±52.0 °C(Predicted)
- PSA: 69.3
- pka: 8.24±0.70(Predicted)
1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
161419-63-2 (1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-) Related Products
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